Cas no 2171480-79-6 (2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid)

• Product Name: 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid
• CAS No: 2171480-79-6
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5783373
• PubChem ID: 165552552
• Update Time: 2025-06-11

2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1486900
• 2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-methylpropanoic acid
• 2171480-79-6
• 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid

• Inchi： 1S/C24H26N2O5/c1-24(2,22(28)29)26-21(27)20(14-11-12-14)25-23(30)31-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： AINVFSDNCQEYOH-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid

Introduction to 2-Cyclopropyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic Acid (CAS No. 2171480-79-6)

2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid (CAS No. 2171480-79-6) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development and biotechnology.

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in the structure of 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid makes it an ideal candidate for the synthesis of complex peptides and proteins. The cyclopropyl and methyl groups further enhance the compound's stability and solubility, making it suitable for various biochemical applications.

Recent studies have highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that Fmoc-protected amino acids can significantly improve the pharmacokinetic properties of peptides, leading to enhanced bioavailability and reduced degradation in vivo. This is particularly relevant for the development of peptide-based drugs targeting chronic diseases such as cancer and neurodegenerative disorders.

In addition to its use in peptide synthesis, 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid has shown promise in the field of materials science. Researchers at the University of California, Berkeley, have explored the use of this compound in the creation of self-assembling nanostructures. These nanostructures have potential applications in drug delivery systems, where they can encapsulate and release therapeutic agents in a controlled manner.

The synthesis of 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid involves several steps, including the protection of the amino group with the Fmoc group, followed by the introduction of the cyclopropyl and methyl substituents. The final step involves deprotection to yield the desired product. This process requires precise control over reaction conditions to ensure high yields and purity.

One of the key challenges in working with Fmoc-protected amino acids is their tendency to form aggregates during synthesis and purification. To address this issue, researchers have developed novel strategies such as using organic solvents with high dielectric constants and employing chiral auxiliaries to enhance solubility. These advancements have significantly improved the efficiency and scalability of Fmoc-protected amino acid synthesis.

The biological activity of 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid has been extensively studied using various in vitro and in vivo models. Preliminary results indicate that this compound exhibits potent anti-inflammatory properties, which could be beneficial for treating conditions such as arthritis and inflammatory bowel disease. Additionally, its ability to modulate protein-protein interactions makes it a promising candidate for developing inhibitors of specific signaling pathways involved in disease progression.

In conclusion, 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid (CAS No. 2171480-79-6) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and functional properties make it an invaluable tool for advancing our understanding of biological systems and developing innovative therapeutic strategies.